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Compound of Interest

Compound Name: H2N-PEG6-Hydrazide

Cat. No.: B15541468

Get Quote

For beginners in the field of bioconjugation, H2N-PEG6-Hydrazide is a versatile

heterobifunctional linker that plays a crucial role in the development of advanced therapeutics

and diagnostics. This in-depth guide provides a comprehensive overview of its properties,

applications, and the fundamental protocols for its use in scientific research.

H2N-PEG6-Hydrazide is a polyethylene glycol (PEG) derivative containing both a primary

amine (-NH2) and a hydrazide (-NHNH2) functional group. The six repeating units of ethylene

glycol in its structure impart hydrophilicity, which can enhance the solubility and reduce the

immunogenicity of the resulting conjugate.[1][2][3][4] The terminal hydrazide group is

particularly reactive towards carbonyl groups (aldehydes and ketones), forming a stable

hydrazone bond.[1] This specific reactivity makes it an ideal tool for the site-specific

modification of biomolecules, particularly glycoproteins.

Core Properties and Specifications
A clear understanding of the physicochemical properties of H2N-PEG6-Hydrazide is essential

for its effective application. The following table summarizes its key quantitative data.
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Property Value Source

Molecular Formula C15H33N3O7

Molecular Weight 367.44 g/mol

Purity >98%

Appearance White to off-white solid Generic product information

Solubility Soluble in water, DMSO, DMF

Optimal Reaction pH for

Hydrazone Ligation
5.0 - 7.0

Storage Conditions
Store at -20°C, protected from

moisture

Reaction Mechanism: Hydrazone Bond Formation
The primary application of H2N-PEG6-Hydrazide revolves around the reaction of its hydrazide

moiety with an aldehyde or ketone to form a stable hydrazone linkage. This reaction is a

cornerstone of bioconjugation chemistry due to its high specificity and efficiency under mild

conditions.

The reaction proceeds via nucleophilic attack of the hydrazide on the carbonyl carbon, followed

by dehydration to form the hydrazone. The efficiency of this reaction is pH-dependent, with

optimal rates observed between pH 5.0 and 7.0. To further enhance the reaction kinetics, a

catalyst such as aniline can be employed. Aniline transiently forms a more reactive Schiff base

with the aldehyde, which is then readily displaced by the hydrazide.
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Reactants Catalyst (Optional)

Intermediate

Product

H2N-PEG6-NHNH2

H2N-PEG6-NH-N=CH-R' (Hydrazone)

R'-CHO

R'-CH=N-Ph (Schiff Base)

Aniline

 (regenerated)

Click to download full resolution via product page

Caption: Reaction scheme of H2N-PEG6-Hydrazide with an aldehyde, with optional aniline

catalysis.

Experimental Protocol: Conjugation of H2N-PEG6-
Hydrazide to a Glycoprotein
This protocol details the site-specific conjugation of H2N-PEG6-Hydrazide to a glycoprotein by

first oxidizing the carbohydrate moieties to generate aldehyde groups, followed by hydrazone

ligation.

Materials and Reagents
Glycoprotein (e.g., antibody)

H2N-PEG6-Hydrazide

Sodium meta-periodate (NaIO4)
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Aniline (optional, as a catalyst)

Propylene glycol or glycerol (quenching agent)

Conjugation Buffer: 0.1 M Sodium Acetate, pH 5.5

DMSO (for dissolving the hydrazide linker)

Desalting columns

Experimental Workflow
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Caption: Workflow for the conjugation of H2N-PEG6-Hydrazide to a glycoprotein.
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Detailed Procedure
Step 1: Oxidation of the Glycoprotein

Prepare the glycoprotein at a concentration of 5 mg/mL in 0.1 M sodium acetate buffer, pH

5.5.

Freshly prepare a 20 mM solution of sodium meta-periodate in the same buffer.

Add the periodate solution to the glycoprotein solution to a final concentration of 1-2 mM.

Incubate the reaction mixture for 30 minutes at 4°C in the dark.

Quench the reaction by adding propylene glycol or glycerol to a final concentration of 10 mM

and incubate for 10 minutes at 4°C in the dark.

Immediately purify the oxidized glycoprotein using a desalting column equilibrated with 0.1 M

sodium acetate, pH 5.5.

Step 2: Hydrazone Ligation

Prepare a 50 mM stock solution of H2N-PEG6-Hydrazide in DMSO.

To the purified oxidized glycoprotein solution, add the H2N-PEG6-Hydrazide stock solution

to achieve a desired molar excess (e.g., 50-fold molar excess over the glycoprotein).

(Optional) For catalyzed ligation, add aniline to a final concentration of 10-100 mM. Aniline

catalysis can significantly increase the reaction rate.

Incubate the reaction mixture for 2-4 hours at room temperature. The reaction time can be

optimized based on the specific glycoprotein and desired degree of labeling.

Purify the final H2N-PEG6-Hydrazide-glycoprotein conjugate using a desalting column to

remove excess linker and other reagents.

Applications in Research and Drug Development
The unique properties of H2N-PEG6-Hydrazide make it a valuable tool in various applications:
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Antibody-Drug Conjugates (ADCs): By conjugating cytotoxic drugs to the carbohydrate

moieties of antibodies, H2N-PEG6-Hydrazide enables the development of targeted cancer

therapies. The PEG spacer can improve the pharmacokinetic profile of the ADC.

PROTACs: As a linker in Proteolysis Targeting Chimeras (PROTACs), it connects a target

protein-binding ligand to an E3 ligase-recruiting ligand, facilitating the degradation of the

target protein.

Biomolecule Labeling: The hydrazide group allows for the specific attachment of labels such

as biotin or fluorescent dyes to glycoproteins for detection and imaging purposes.

Surface Modification: Immobilization of glycoproteins on surfaces for applications in

biosensors and immunoassays.

In conclusion, H2N-PEG6-Hydrazide is a powerful and versatile reagent for researchers in

drug development and bioconjugation. Its well-defined structure, hydrophilic PEG spacer, and

specific reactivity with carbonyls provide a robust method for the site-specific modification of

biomolecules, enabling the creation of novel therapeutics and research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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